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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of pegapamodutide, a dual
glucagon-like peptide-1 (GLP-1) and glucagon receptor co-agonist, and its utility in the
investigation of insulin secretion pathways. The provided protocols offer detailed methodologies
for key experiments to assess its effects on pancreatic 3-cell function.

Introduction to Pegapamodutide

Pegapamodutide (also known as OPK-88003) is a long-acting synthetic analog of
oxyntomodulin that acts as a co-agonist for both the GLP-1 and glucagon receptors.[1] This
dual agonism offers a multifaceted approach to glycemic control and weight management.
Activation of the GLP-1 receptor on pancreatic 3-cells potentiates glucose-stimulated insulin
secretion (GSIS), enhances (-cell proliferation, and inhibits apoptosis.[2] The co-activation of
the glucagon receptor is thought to contribute to weight loss and may have additional effects on
glucose metabolism. While detailed preclinical data on its direct effects on insulin secretion are
not extensively published, the clinical trial results for pegapamodutide in type 2 diabetes and
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obesity demonstrate significant improvements in glycemic control, suggesting a profound
impact on insulin pathways.[3][4][5]

Data Presentation

The following tables summarize the clinical trial data for pegapamodutide (OPK-88003) from a
Phase Ilb dose-escalation study in patients with type 2 diabetes and obesity.[3][4][5]

Table 1: Glycemic Control in Modified Intent-to-Treat (mITT) Population at 30 Weeks

Pegapamodutide
Parameter Placebo p-value
(OPK-88003)

Mean Change in
-1.30% -0.09% <0.0001

HbA1c from Baseline

Patients Achieving
HbAlc <6.5%

50% 13.8% 0.0008

Table 2: Weight Management in Modified Intent-to-Treat (mITT) Population at 30 Weeks

Pegapamodutide
Parameter Placebo p-value
(OPK-88003)

Mean Weight Loss

_ -4.4 kg -1.8 kg 0.01
from Baseline
Patients Achieving
=>5% Body Weight ~38% 13% 0.008

Loss

Table 3: Glycemic Control and Weight Loss in Per-Protocol Population at 30 Weeks
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Pegapamodutide (OPK-

Parameter Placebo
88003)
Mean Change in HbAlc from
_ -1.47% -0.25%
Baseline
Mean Weight Loss from
-5.5 kg -1.9 kg

Baseline

Signaling Pathways

The dual agonism of pegapamodutide on the GLP-1 and glucagon receptors activates distinct
but complementary signaling cascades within pancreatic [3-cells, ultimately leading to

enhanced insulin secretion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. wjgnet.com [wjgnet.com]

2. Preclinical and Clinical Data on Extraglycemic Effects of GLP-1 Receptor Agonists - PMC
[pmc.ncbi.nim.nih.gov]

e 3. | BioWorld [bioworld.com]

e 4. OPKO Reports Additional Oxyntomodulin, OPK-88003, Results From Phase 2 Diabetes
and Obesity Trial :: OPKO Health, Inc. (OPK) [opko.com]

¢ 5. OPKO Announces Positive Topline Results In Phase 2 Diabetes And Obesity Trial ::
OPKO Health, Inc. (OPK) [opko.com]

¢ To cite this document: BenchChem. [Application Notes and Protocols for Studying Insulin
Secretion Pathways with Pegapamodutide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10832559/docs#application-notes-and-protocols-for-
studying-insulin-secretion-pathways-with-pegapamodutide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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